N-(4-fluorophenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H14FN3OS2/c1-11-3-2-4-12(9-11)16-20-17(24-21-16)23-10-15(22)19-14-7-5-13(18)6-8-14/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: SETBAHRGJRECQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3OS2
• Molecular Weight: 359.4 g/mol

Description

N-(4-fluorophenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives, which have shown promising results in various biological activities.

Scientific Research Applications

Synthesis and Molecular Modeling

A series of compounds similar to N-(4-fluorophenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide have been synthesized through heterocyclization processes. These compounds, including N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide, were structurally and spectrally characterized using Density Functional Theory (DFT) calculations, with their chemical reactivity descriptors determined from HOMO-LUMO energies. Such studies contribute to understanding the molecular properties and potential reactivity of these compounds (Abu-Melha, 2021).

Anticancer Screening

The anticancer activities of compounds structurally related to N-(4-fluorophenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide have been evaluated against various cancer cell lines. Some derivatives demonstrated significant cytotoxic effects, particularly against breast cancer cells, showcasing the potential of these compounds as anticancer agents. Docking studies further supported these findings by providing insights into the possible interactions with biological targets (Abu-Melha, 2021).

Antibacterial Evaluation

Related compounds have been designed and synthesized, incorporating thiazole moieties into the amide scaffold, and evaluated for their antibacterial activities. These studies have shown promising results against various bacterial strains, indicating the potential of these molecules as antibacterial agents. The structural confirmation of these compounds was achieved through spectroscopic techniques, and their efficacy was measured in terms of minimum effective concentrations against specific bacterial pathogens (Lu et al., 2020).

Antimicrobial Activity

Further research into sulfide and sulfone derivatives of related compounds has highlighted their antimicrobial potential. These derivatives were synthesized and characterized, with their structures established through analytical and spectral data. The antimicrobial screening against both Gram-negative and Gram-positive bacteria, as well as fungi, has shown the broad-spectrum potential of these compounds, contributing to the search for new antimicrobial agents (Badiger et al., 2013).